Cas no 898768-05-3 ( )
structure
Product Name:
CAS No:898768-05-3
MF:C18H17FO3
MW:300.324188947678
CID:868665
PubChem ID:24726178
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4'-Carboethoxy-3-(4-fluorophenyl)propiophenone
- ethyl 4-[3-(4-fluorophenyl)propanoyl]benzoate
- 898768-05-3
- DTXSID70644571
- AKOS016021718
- MFCD03843567
-
-
- MDL： MFCD03843567
- Inchi： 1S/C18H17FO3/c1-2-22-18(21)15-8-6-14(7-9-15)17(20)12-5-13-3-10-16(19)11-4-13/h3-4,6-11H,2,5,12H2,1H3
- InChI Key： AMOPKWWPIUTWLN-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CCC(C1C=CC(C(=O)OCC)=CC=1)=O
Computed Properties
- Exact Mass: 300.11600
- Monoisotopic Mass: 300.11617256g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 439.2±35.0 °C at 760 mmHg
- Flash Point: 211.6±20.8 °C
- PSA: 43.37000
- LogP: 3.81790
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206318-1g |
4'-carboethoxy-3-(4-fluorophenyl)propiophenone |
898768-05-3 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206318-2g |
4'-carboethoxy-3-(4-fluorophenyl)propiophenone |
898768-05-3 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206318-5g |
4'-carboethoxy-3-(4-fluorophenyl)propiophenone |
898768-05-3 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AD09168-1g |
4'-Carboethoxy-3-(4-fluorophenyl)propiophenone |
898768-05-3 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD09168-2g |
4'-Carboethoxy-3-(4-fluorophenyl)propiophenone |
898768-05-3 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD09168-5g |
4'-Carboethoxy-3-(4-fluorophenyl)propiophenone |
898768-05-3 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782833-1g |
4'-Carboethoxy-3-(4-fluorophenyl)propiophenone |
898768-05-3 | 98% | 1g |
￥23562.00 | 2024-04-26 |
Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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